Cas no 123035-81-4 (Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI))
![Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) structure](https://www.kuujia.com/scimg/cas/123035-81-4x300.png)
123035-81-4 structure
Product Name:Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
CAS No:123035-81-4
Molecular Formula:C26H30N2OS
Molecular Weight:418.5942
CID:181992
PubChem ID:3078857
Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Properties
Names and Identifiers
-
- Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
- N-[2,5-dimethyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylthiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-(2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-
- 123035-81-4
- N-(2,5-Dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-2-thiophenecarboxamdie
- DTXSID80924351
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- InChIKey: YZAIOGGKQASFQU-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30N2OS/c1-20-19-27(16-15-22-10-5-3-6-11-22)21(2)18-24(20)28(23-12-7-4-8-13-23)26(29)25-14-9-17-30-25/h3-14,17,20-21,24H,15-16,18-19H2,1-2H3
- SMILES: C1C=CC(CCN2CC(C)C(N(C(C3=CC=CS3)=O)C3C=CC=CC=3)CC2C)=CC=1
Computed Properties
- Exact Mass: 418.2081
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 418.20788476g/mol
- Heavy Atom Count: 30
- Complexity: 543
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 23.55
Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Related Literature
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Wencheng Song,Songhua Lu,Changlun Chen Environ. Sci.: Nano, 2017,4, 222-232
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Ji-Liang Niu,Dan-Ni Chen,Yan-Na Lu,Gang Zhang,Yue-Peng Cai CrystEngComm, 2016,18, 6841-6848
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Jiji Abraham,Chinchu Kurian,Ayarin Joseph Phys. Chem. Chem. Phys., 2018,20, 17909-17917
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4. Back cover
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Cornelius J. O' Connor,David Sorrell,Yaw Sing Tan,Zhaochao Xu,Ashok R. Venkitaraman,Wenjun Wu,David R. Spring Org. Biomol. Chem., 2012,10, 2590-2593
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Teng Ma,Huibo Li,Jian-Gong Ma,Peng Cheng Dalton Trans., 2020,49, 17121-17129
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Li Wei,Kunli Goh,Özgür Birer,H. Enis Karahan,Jian Chang,Xuncai Chen,Yuan Chen Nanoscale, 2017,9, 4401-4408
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10. Back cover
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